Cas no 918162-07-9 (Benzoic acid, 4-hydroxy-, (1R)-1-methyl-2-propoxyethyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (1R)-1-methyl-2-propoxyethyl ester
• CAS No: 918162-07-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 778830
• PubChem ID: 71427675
• Update Time: 2025-04-19

Benzoic acid, 4-hydroxy-, (1R)-1-methyl-2-propoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (1R)-1-methyl-2-propoxyethyl ester
• [(2R)-1-propoxypropan-2-yl] 4-hydroxybenzoate
• (2R)-1-Propoxypropan-2-yl 4-hydroxybenzoate
• DTXSID70846412
• 918162-07-9

• Inchi： 1S/C13H18O4/c1-3-8-16-9-10(2)17-13(15)11-4-6-12(14)7-5-11/h4-7,10,14H,3,8-9H2,1-2H3/t10-/m1/s1
• InChI Key： SYTJKMSCQZIKKB-SNVBAGLBSA-N
• SMILES： O(CCC)C[C@@H](C)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų